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Compound of Interest

Compound Name: Streptamine

Cat. No.: B1206204 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Streptamine in a laboratory setting. The information is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Streptamine and its derivatives can cause skin, eye, and respiratory irritation.[1][2] Adherence

to the following safety measures is critical to mitigate these risks.

Quantitative Safety Data
The following table summarizes key safety data for Streptomycin Sulfate, a closely related

compound containing the Streptamine moiety. This information is provided as a reference due

to the limited availability of specific data for Streptamine.

Property Value Reference Compound

Acute Oral Toxicity (LD50) 430 mg/kg (mouse, rat) Streptomycin (sulfate)

Intraperitoneal Toxicity (TDLO) 170 mg/kg (child) Streptomycin (sulfate)

Intraperitoneal Toxicity (LD50) 1,219 mg/kg (rat) Streptomycin (sulfate)

Subcutaneous Toxicity (LD50)
403 mg/kg (mouse), 600 mg/kg

(rat)
Streptomycin (sulfate)
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is fundamental for the safe handling

of Streptamine. The following PPE is mandatory to prevent skin and eye contact, inhalation,

and ingestion.[1][2][3]

PPE Category Required Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Wear two pairs of impervious

gloves.[2][4] Change gloves

regularly, and immediately if

they are torn, punctured, or

contaminated.[4]

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Use equipment approved by

NIOSH (US) or EN 166 (EU).

[3]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Use in case of insufficient

ventilation or when handling

powders to avoid inhaling dust.

[1][3]

Body Protection

Protective disposable gown

made of lint-free, low-

permeability fabric with a solid

front, long sleeves, and tight-

fitting cuffs.

Lab coats should be fully

buttoned.[4][5]

Operational and Disposal Plans
Handling Procedures:

Preparation:

Work in a designated, restricted area with clear signage.[4]
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Ensure a safety shower and eye wash station are readily accessible.[3]

Whenever possible, handle Streptamine in a chemical fume hood with an independent air

supply.[3]

During Handling:

Avoid all direct contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the handling area.[4]

Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

Accidental Release:

Evacuate the area and ensure adequate ventilation.[3]

Wear appropriate PPE, including respiratory protection.

Cover the spill with an inert absorbent material.[2][3]

Collect the material using non-sparking tools and place it in a sealed container for

disposal.[3]

Decontaminate the spill site.[3]

Disposal Plan:

Waste Classification: Treat all Streptamine waste, including contaminated media and

disposable PPE, as hazardous chemical waste.[6]

Stock Solutions: Collect stock antibiotic solutions in approved chemical waste containers.[6]

Contaminated Materials: Dispose of all contaminated items, such as gloves and lab coats, in

sealed containers.[4]
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Disposal Method: Do not dispose of Streptamine down the drain.[6] All waste must be

managed by an approved waste disposal facility in accordance with federal, state, and local

regulations.[7] Autoclaving may not be sufficient for deactivating the chemical hazard of

some antibiotics.[6]
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Caption: Workflow for the safe handling and disposal of Streptamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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